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Compound of Interest

Compound Name: 2,6-Dichloro-4-iodopyridine

Cat. No.: B1314714

Essential Safety and Handling Guide for 2,6-
Dichloro-4-iodopyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
2,6-Dichloro-4-iodopyridine (CAS No. 98027-84-0). Adherence to these procedures is vital for
ensuring laboratory safety and minimizing risk.

Hazard Summary

2,6-Dichloro-4-iodopyridine is a hazardous substance that requires careful handling. The
primary hazards are summarized below.
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Hazard Classification GHS Hazard Statement Signal Word
Acute toxicity, oral (Category )

2) H302: Harmful if swallowed Danger

Skin irritation (Category 2) H315: Causes skin irritation

) o H317: May cause an allergic
Skin sensitization (Category 1) ] ]
skin reaction

Serious eye damage H318: Causes serious eye
(Category 1) damage

Specific target organ toxicity —  H335: May cause respiratory
single exposure (Category 3) irritation

Primary Hazards: Corrosive, Irritant[1].

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is mandatory to prevent exposure.
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PPE Category Specification

ANSI z87.1 certified safety glasses with side
shields are the minimum requirement. Chemical
splash goggles should be worn for procedures

Eye and Face Protection with a higher risk of splashing. A face shield
worn over safety glasses is required when there
is a risk of explosion, a significant splash

hazard, or a highly exothermic reaction.[2][3]

Chemically resistant gloves are required. For
incidental contact, nitrile gloves are a suitable
choice. For prolonged handling or immersion,
Hand Protection heavier-duty gloves such as butyl rubber or
Viton™ should be considered.[4][5] Always
inspect gloves for tears or punctures before use

and change them frequently.[5]

A standard laboratory coat must be worn at all
times and should be buttoned to cover as much
] skin as possible. For larger quantities or
Body Protection ] o ] ]
procedures with a significant risk of splashing, a
chemically resistant apron or coveralls should

be used.[2][5]

All handling of the solid compound or solutions
should be conducted within a certified chemical
) ) fume hood to prevent inhalation of dust or
Respiratory Protection ) ]
vapors. If a fume hood is not available, a
NIOSH-approved respirator with organic vapor

cartridges is required.[5][6][7]

Operational Plan: Handling Procedures

A systematic approach to handling 2,6-Dichloro-4-iodopyridine is essential to maintain a safe
laboratory environment.

1. Preparation:
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» Ensure the designated work area within a chemical fume hood is clean and uncluttered.

o Verify that all necessary equipment, including a calibrated balance, appropriate glassware,
and spill containment materials, is readily accessible.

o Confirm that an emergency eyewash station and safety shower are unobstructed and
operational.

2. Weighing and Transfer:

o Perform all weighing and transfer operations within a certified chemical fume hood to control
dust and vapors.[5]

o Use a spatula or other appropriate tool to handle the solid material, avoiding the creation of
dust.

e When preparing solutions, slowly add the solid to the solvent to prevent splashing.
3. General Handling:

e Wash hands and any exposed skin thoroughly after handling.[8]

e Do not eat, drink, or smoke in the laboratory or when using this product.[8][9]

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[8]

o Keep the container tightly closed when not in use.[8]

Experimental Workflow for Handling 2,6-Dichloro-4-iodopyridine
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Preparation
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:
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:
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Proceed to handling
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Y
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:
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:

Slowly add solvent if making a solution
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Post-Handling

Decontaminate work surfaces

:

Dispose of waste properly

;

Wash hands and exposed skin
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Caption: Workflow for the safe handling of 2,6-Dichloro-4-iodopyridine.
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Disposal Plan

Proper disposal of 2,6-Dichloro-4-iodopyridine and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Collection:
o Collect waste material in a designated, properly labeled, and sealed container.

e Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

2. Contaminated Materials:

e Any materials that come into contact with 2,6-Dichloro-4-iodopyridine, such as gloves,
weigh boats, and paper towels, should be considered contaminated and disposed of as
hazardous waste.

o Contaminated clothing should be removed immediately and decontaminated before reuse.[8]
3. Final Disposal:

o Dispose of contents and containers at an approved waste disposal plant in accordance with
local, state, and federal regulations.[8][10]

e Do not discharge into sewer systems.[11]

Disposal Decision Tree
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Waste Generated

Is the material contaminated with

2,6-Dichloro-a-iodopyridine? Is the original container empty?

No (contains residue)

Dispose as Non-Hazardous Waste Dispose as Hazardous Waste Triple rinse container with a suitable solvent

N

Dispose of rinsed container per
institutional guidelines

Dispose of rinsate as hazardous waste

Click to download full resolution via product page

Caption: Decision tree for the proper disposal of 2,6-Dichloro-4-iodopyridine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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